Cas no 2097871-92-4 (2-cyclopentyl-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one)

• Product Name: 2-cyclopentyl-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one
• CAS No: 2097871-92-4
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 6486875
• PubChem ID: 126853395
• Update Time: 2025-10-28

2-cyclopentyl-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one
• CHEMBL4979043
• 2097871-92-4
• F6550-6547
• 2-cyclopentyl-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one
• AKOS032467179
• 2-cyclopentyl-1-[3-(pyrimidin-4-ylamino)azetidin-1-yl]ethanone

• Inchi： 1S/C14H20N4O/c19-14(7-11-3-1-2-4-11)18-8-12(9-18)17-13-5-6-15-10-16-13/h5-6,10-12H,1-4,7-9H2,(H,15,16,17)
• InChI Key： HFDLOZUCSIMECN-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1)N1CC(C1)NC1C=CN=CN=1

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-cyclopentyl-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one

Compound 2-Cyclopentyl-1-{3-(Pyrimidin-4-Yl)Aminoazetidin-1-Yl}Ethan-1-One: A Comprehensive Overview

Introduction

The compound 2-cyclopentyl-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one, identified by the CAS number 2097871-92-4, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications. In this article, we delve into the properties, synthesis, and potential uses of this compound, supported by the latest research findings.

Chemical Structure and Properties

The molecular structure of 2-cyclopentyl group attached to an ethanone backbone is a key feature of this compound. The presence of a pyrimidine ring further enhances its chemical complexity. Recent studies have highlighted the importance of such heterocyclic structures in drug design, particularly in targeting specific biological pathways. The aminoazetidine moiety adds another layer of functionality, potentially enabling interactions with biological systems.

Synthesis and Characterization

The synthesis of 2-cyclopentyl-containing compounds has been extensively studied, with researchers employing various methodologies to achieve high yields and purity. The integration of the pyrimidine ring into the molecule involves advanced coupling reactions, as detailed in recent publications. Characterization techniques such as NMR and mass spectrometry have been instrumental in confirming the molecular structure and purity of this compound.

Applications in Pharmaceutical Research

The potential applications of 2-cyclopentyl-based compounds in drug development are vast. Recent studies suggest that this compound may exhibit bioactivity against certain enzymes or receptors, making it a candidate for therapeutic agents. The presence of a pyrimidine ring is particularly advantageous, as such structures are known to interact with DNA and RNA polymerases, potentially offering antiviral or anticancer properties.

Toxicological Studies

Understanding the safety profile of 2-cyclopentyl-containing compounds is crucial for their application in pharmaceuticals. Recent toxicological studies have focused on assessing the acute and chronic toxicity of this compound in various animal models. These studies provide valuable insights into its potential risks and safety margins, which are essential for regulatory approval.

Future Directions

The future of 2-cyclopentyl-containing compounds lies in exploring their full potential across diverse applications. Ongoing research aims to optimize synthesis methods, enhance bioavailability, and investigate novel biological targets. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new possibilities for this compound.